Cas no 2763939-07-5 ((9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2763939-07-5
• MF: C₂₆H₂₄FNO₃
• MW: 417.47207069397
• CID: 6441569
• PubChem ID: 165989933
• Update Time: 2025-08-04

(9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763939-07-5
• (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate
• EN300-37389116

• Inchi： 1S/C26H24FNO3/c27-19-11-9-18(10-12-19)15-26(30)13-14-28(17-26)25(29)31-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24,30H,13-17H2
• InChI Key： OOKZMOAZQRNGHB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)O

Computed Properties

• Exact Mass: 417.17402179g/mol
• Monoisotopic Mass: 417.17402179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate

Overview of (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2763939-07-5)

(9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2763939-07-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorene moiety, a fluorinated benzene ring, and a pyrrolidine ring with a hydroxyl group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The fluorene moiety in the compound is a tricyclic aromatic hydrocarbon that imparts rigidity and stability to the molecule. This characteristic is crucial for maintaining the compound's integrity during synthesis and formulation processes. The fluorinated benzene ring introduces additional chemical and biological properties, such as enhanced lipophilicity and altered electronic effects, which can influence the compound's pharmacokinetic and pharmacodynamic profiles. The pyrrolidine ring with a hydroxyl group adds further complexity, providing sites for potential interactions with biological targets and enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

In addition to its anti-cancer properties, (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that the compound can effectively reduce inflammation by modulating key inflammatory mediators such as cytokines and chemokines. This makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the coupling of a fluorene derivative with a protected pyrrolidine intermediate, followed by deprotection and functionalization steps to introduce the hydroxyl group and other substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process and improve scalability.

Clinical trials are currently underway to evaluate the safety and efficacy of (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different disease indications.

In conclusion, (9H-fluoren-9-yl)methyl 3-[(4-fluorophenyl)methyl]-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2763939-07-5) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, paving the way for potential breakthroughs in the treatment of various diseases.